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Compound of Interest

Compound Name: Opiranserin

Cat. No.: B609760 Get Quote

For researchers and scientists at the forefront of drug development, rigorous adherence to

safety protocols is paramount. This guide provides essential safety and logistical information for

the proper handling and disposal of Opiranserin, a non-opioid analgesic candidate. Following

these procedures is critical for ensuring personnel safety and environmental protection,

fostering a culture of responsibility that extends beyond the laboratory bench.

Opiranserin: Chemical and Physical Properties
A thorough understanding of a compound's properties is fundamental to its safe management.

Opiranserin is a dual antagonist of the glycine transporter type 2 (GlyT2) and the serotonin 2A

(5-HT2A) receptor. Key data for Opiranserin and its hydrochloride salt are summarized below.
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Property Opiranserin Opiranserin Hydrochloride

Synonyms VVZ-149 VVZ-149 HCl

Molecular Formula C₂₁H₃₄N₂O₅[1][2] C₂₁H₃₅ClN₂O₅

Molecular Weight 394.51 g/mol [1][2] 430.97 g/mol

CAS Number 1441000-45-8 1440796-75-7

Appearance Crystalline solid No data available

Purity ≥98% No data available

Biological Activity

Dual antagonist of GlyT2 (IC₅₀

= 0.86 µM) and 5HT2A (IC₅₀ =

1.3 µM)

Same as Opiranserin

Hazard Assessment and Safety Precautions
According to a Safety Data Sheet (SDS) for Opiranserin HCl, the compound is not classified

as a hazardous substance or mixture under the Globally Harmonized System (GHS). However,

as with any research chemical, it is prudent to handle Opiranserin with care, assuming it may

have pharmacological effects if accidentally ingested, inhaled, or absorbed through the skin.

Personal Protective Equipment (PPE): When handling Opiranserin, appropriate PPE should

be worn at all times. This includes:

Eye Protection: Safety glasses or goggles.

Hand Protection: Chemical-resistant gloves.

Body Protection: A laboratory coat.

All handling of Opiranserin powder should be performed in a well-ventilated area, preferably

within a chemical fume hood, to avoid the inhalation of dust particles.
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The following protocol outlines the recommended step-by-step procedure for the proper

disposal of Opiranserin in a laboratory setting. This procedure is based on best practices for

the disposal of non-hazardous research chemicals and pharmaceuticals.

1. Consultation with Institutional Environmental Health and Safety (EHS): Before initiating any

disposal procedure, the first and most critical step is to consult your institution's Environmental

Health and Safety (EHS) department. EHS will provide specific guidance based on local, state,

and federal regulations and will inform you of the approved waste streams and disposal

vendors for your facility.

2. Waste Identification and Segregation:

Non-Hazardous Classification: Based on the available SDS, Opiranserin can be managed

as a non-hazardous chemical waste.

Segregation: Do not mix Opiranserin waste with hazardous waste streams such as

halogenated solvents, heavy metals, or reactive chemicals. Keep Opiranserin waste

separate to avoid unnecessary and costly disposal of a larger volume of mixed waste.

3. Preparing Opiranserin Waste for Disposal:

Solid Waste:

Collect unwanted Opiranserin powder, contaminated consumables (e.g., weighing paper,

gloves, wipes), and empty vials in a designated, leak-proof waste container.

The container should be made of a material compatible with the chemical. A high-density

polyethylene (HDPE) container is a suitable option.

Liquid Waste (Solutions):

Collect aqueous solutions of Opiranserin in a separate, clearly labeled, and sealed waste

container.

Do not dispose of Opiranserin solutions down the drain. While it is not classified as

hazardous, this practice is discouraged to prevent the introduction of research chemicals

into the sanitary sewer system.
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Empty Containers:

Empty Opiranserin containers should be triple-rinsed with a suitable solvent (e.g., water

or ethanol).

Collect the rinsate as chemical waste.

Deface the label of the empty container before disposing of it in the regular trash or

recycling, as per your institution's guidelines.

4. Labeling of Waste Containers: Properly label all waste containers with the following

information:

The words "Non-Hazardous Waste"

The full chemical name: "Opiranserin" or "Opiranserin Hydrochloride"

The approximate quantity of waste

The date of accumulation

The name of the principal investigator and the laboratory location

5. Storage of Waste: Store the sealed and labeled waste containers in a designated and secure

area within the laboratory, away from incompatible materials, until it is collected by your

institution's EHS or a licensed waste management contractor.

6. Record Keeping: Maintain a detailed log of all Opiranserin disposal activities. The record

should include the date, the quantity of the compound disposed of, and the disposal method

used. This documentation is essential for regulatory compliance and laboratory safety audits.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Opiranserin in a research environment.
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Logical workflow for the proper disposal of Opiranserin.

By adhering to these procedures and fostering a proactive approach to laboratory safety,

researchers can ensure the responsible management of chemical compounds like

Opiranserin, thereby protecting themselves, their colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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